Cas no 1955506-93-0 (2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 1955506-93-0
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 5704632
• PubChem ID: 122198975
• Update Time: 2025-06-15

2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-aminedihydrochloride
• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• EN300-192373
• 1955506-93-0
• Cyclopropanamine, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-, hydrochloride (1:2)

• Inchi： 1S/C8H13N3.2ClH/c1-5-7(4-10-11(5)2)6-3-8(6)9;;/h4,6,8H,3,9H2,1-2H3;2*1H
• InChI Key： ZHPOGLWAEFJKLC-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC1C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride

Comprehensive Overview of 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride (CAS No. 1955506-93-0)

The compound 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride (CAS No. 1955506-93-0) is a specialized organic molecule with a unique structural framework combining a pyrazole ring and a cyclopropylamine moiety. This dual-functional architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The dihydrochloride salt form enhances its solubility and stability, making it particularly valuable for experimental applications.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine, as they frequently serve as core scaffolds in kinase inhibitors and GPCR-targeting therapeutics. Researchers are actively exploring its utility in central nervous system (CNS) drug development, given the cyclopropylamine group's ability to modulate neurotransmitter pathways. Meanwhile, its pyrazole component aligns with the industry's focus on fragment-based drug design (FBDD), a strategy dominating modern medicinal chemistry.

From a synthetic chemistry perspective, the CAS 1955506-93-0 compound exemplifies innovative approaches to ring-strained systems. The cyclopropane-amine linkage introduces conformational rigidity, a feature increasingly sought after in proteolysis-targeting chimera (PROTAC) development. Laboratories frequently inquire about its stereoselective synthesis methods, reflecting the broader interest in chiral auxiliaries and asymmetric catalysis techniques for such architectures.

The material's physicochemical properties—including its logP, hydrogen bond donor/acceptor count, and molecular weight (typically ~220 g/mol for the free base)—position it favorably within Lipinski's Rule of Five parameters. This makes 2-(1,5-Dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine derivatives attractive candidates for oral bioavailability optimization studies. Analytical chemists emphasize its characteristic NMR shifts (particularly the cyclopropyl protons at δ 0.5-1.5 ppm) and mass spectrometry fragmentation patterns for quality control protocols.

Emerging applications extend beyond traditional pharmaceuticals. The compound's structural motifs show promise in covalent inhibitor design through targeted amine-directed conjugation, addressing current challenges in targeted protein degradation. Furthermore, its thermal stability (decomposition typically >200°C) supports investigations in high-throughput screening platforms. Recent patent analyses reveal its incorporation in allosteric modulator designs for metabolic disease targets, coinciding with rising global health concerns about diabetes and obesity management.

Quality specifications for CAS 1955506-93-0 typically require ≥95% purity by HPLC, with strict controls on residual solvents and heavy metal content. Storage recommendations generally advise 2-8°C under inert atmosphere to preserve the amine hydrochloride functionality. These protocols align with ICH Q3D guidelines, reflecting the compound's potential progression toward Good Manufacturing Practice (GMP) applications in advanced clinical trials.

Environmental and safety assessments indicate that proper handling of the dihydrochloride salt requires standard laboratory personal protective equipment (PPE), though it doesn't exhibit extreme hazards under normal conditions. The scientific community continues to explore its structure-activity relationships (SAR) through systematic medicinal chemistry optimization, particularly focusing on the N-methyl pyrazole substitution pattern's impact on target engagement. This aligns with computational chemists' efforts to model its binding affinities using molecular docking simulations against various biological targets.